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Compound of Interest

Compound Name: N-nitroso-deucravacitinib

Cat. No.: B16082428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the synthesis and control of N-nitroso-deucravacitinib. Given the

significant challenges in the formation and synthesis of this specific nitrosamine, this guide

focuses on risk assessment, control strategies during deucravacitinib synthesis, and analytical

challenges.

Frequently Asked Questions (FAQs)
Q1: We are trying to synthesize N-nitroso-deucravacitinib as a reference standard for our

analytical method development but are facing significant difficulties. Is this expected?

A1: Yes, this is highly expected. The synthesis of N-nitroso-deucravacitinib is considered

chemically challenging and likely unfeasible. Attempts by multiple researchers and

manufacturers to synthesize this impurity have been reportedly unsuccessful. This difficulty is

attributed to the electronic and steric properties of the deucravacitinib molecule. The secondary

amine nitrogen is part of an aniline-like structure with electron-withdrawing groups, which

significantly reduces its nucleophilicity. Additionally, the molecule is sterically hindered around

the nitrogen atom, further impeding the nitrosation reaction.[1]
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Q2: If N-nitroso-deucravacitinib is so difficult to synthesize, do we still need to consider it as

a potential impurity in our deucravacitinib synthesis?

A2: Yes, a risk assessment for the potential formation of any nitrosamine drug substance-

related impurity (NDSRI), including N-nitroso-deucravacitinib, is a regulatory expectation.[2]

[3][4] The focus of your efforts should be on a thorough risk assessment of your deucravacitinib

manufacturing process to identify any potential sources of nitrosating agents and conditions

that might lead to the formation of nitrosamines.

Q3: How can we perform a risk assessment for N-nitroso-deucravacitinib formation without a

reference standard?

A3: Regulatory guidance from bodies like the FDA and EMA provides a framework for such

situations.[5] Your risk assessment should be theoretical and based on a deep understanding

of your manufacturing process. The assessment should thoroughly document the scientific

justification for the low probability of formation. If, after extensive and documented efforts, the

synthesis of the nitrosamine impurity is not successful, this can be used as evidence to support

the conclusion that there is no significant risk of its formation under normal manufacturing and

storage conditions.[5]

Q4: What are the key factors to consider in a risk assessment for N-nitroso-deucravacitinib
formation?

A4: A comprehensive risk assessment should evaluate all potential sources of nitrosating

agents and the conditions of the deucravacitinib synthesis process. Key factors include:

Raw Materials and Reagents: Scrutinize all starting materials, reagents, solvents (fresh and

recovered), and catalysts for the presence of nitrites, nitrates, or other nitrosating agents.[6]

[7]

Process Conditions: Evaluate reaction conditions such as pH, temperature, and the

presence of catalysts that could favor nitrosation. Acidic conditions, in particular, can

promote the formation of nitrous acid, a potent nitrosating agent.[2]

Excipients: For the drug product, assess the nitrite levels in all excipients, as these can be a

source of nitrosating agents.[3]
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Degradation: Consider the potential for degradation of deucravacitinib or other materials in

the formulation to generate secondary amines and nitrosating agents over the product's shelf

life.

Q5: What should we do if our risk assessment identifies a potential for nitrosamine formation,

but we cannot quantify N-nitroso-deucravacitinib due to the lack of a standard?

A5: In such a scenario, the focus shifts to a robust control strategy. This involves implementing

measures to prevent the formation of the nitrosamine in the first place. This can include:

Sourcing low-nitrite raw materials and excipients.

Optimizing the manufacturing process to avoid conditions conducive to nitrosation (e.g.,

controlling pH, temperature, and order of reagent addition).[6]

Introducing scavenger agents (e.g., ascorbic acid) into the formulation to inhibit nitrosation.

Your documentation should thoroughly justify the control strategy and explain why direct

quantification of the specific nitrosamine is not feasible.
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Issue Potential Root Cause(s) Recommended Actions

Failed attempts to synthesize

N-nitroso-deucravacitinib

reference standard.

1. Low nucleophilicity of the

secondary amine in

deucravacitinib due to

electronic effects of adjacent

aromatic systems. 2. Steric

hindrance around the

secondary amine preventing

attack by nitrosating agents.

1. Document all synthetic

attempts, including the various

nitrosating agents (e.g.,

sodium nitrite, t-butyl nitrite),

solvents, and reaction

conditions used. 2. This

documentation serves as

crucial evidence for a

justification of the low risk of

formation in your regulatory

filings.[5] 3. Shift focus from

synthesis to a thorough risk

assessment of the

deucravacitinib manufacturing

process.

Uncertainty in how to proceed

with risk assessment without a

reference standard.

Lack of a quantifiable impurity

to set acceptance criteria

against.

1. Follow regulatory guidance

for a theoretical risk

assessment.[2][4] 2.

Thoroughly evaluate your

process for sources of

nitrosating agents (see FAQs).

3. Justify the low likelihood of

formation based on chemical

principles and the failed

synthesis attempts.

Identification of potential

nitrosating agents in the

deucravacitinib synthesis

process.

1. Nitrite impurities in starting

materials, reagents, or

excipients. 2. Use of recovered

solvents contaminated with

nitrosating agents. 3.

Degradation of materials

leading to the formation of

nitrosating agents.

1. Implement stringent supplier

qualification and testing for

nitrite levels in all incoming

materials. 2. Develop and

validate analytical methods for

the detection of nitrites in your

materials. 3. If possible,

replace high-nitrite materials

with low-nitrite alternatives. 4.

Dedicate solvents and
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equipment to specific

processes to avoid cross-

contamination.

Process conditions that may

favor nitrosamine formation

(e.g., acidic pH).

The synthetic route for

deucravacitinib may involve

steps with acidic conditions.

1. If possible, modify the

process to avoid or minimize

the duration of acidic

conditions in the presence of

the secondary amine and

potential nitrosating agents. 2.

Consider the use of a non-

amine base if a base is

required. 3. Evaluate the

impact of temperature on

potential nitrosamine formation

and optimize for lower

temperatures where feasible.

Data Presentation
Table 1: Nitrite Levels in Common Pharmaceutical
Excipients
This table provides a summary of typical nitrite levels found in common excipients, which

should be considered during the risk assessment of the final drug product. Data is compiled

from various sources and is for informational purposes. Manufacturers should test their specific

excipient lots.
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Excipient Mean Nitrite Level (ppm)
Range of Nitrite Levels
(ppm)

Microcrystalline Cellulose 0.70 0.04 - 2.4

Lactose 0.54 0.07 - 1.7

Crospovidone 8.3 Up to 14

Sodium Starch Glycolate Varies Can be a significant source

Povidone (PVP) Varies Can be a significant source

Source: Adapted from pharmaceutical industry databases and publications.

Table 2: Established Acceptable Intake (AI) Limits for
Various N-Nitrosamines
This table provides context on the range of acceptable intake limits for different nitrosamines as

established by regulatory agencies. A specific AI for N-nitroso-deucravacitinib has not been

established. In the absence of specific data, a read-across approach from a structurally similar

nitrosamine with available toxicological data may be considered, or a class-specific limit may

be applied as per regulatory guidance.

Nitrosamine Acceptable Intake (ng/day)

N-nitrosodimethylamine (NDMA) 96

N-nitrosodiethylamine (NDEA) 26.5

N-nitroso-N-methyl-4-aminobutanoic acid

(NMBA)
96

N-nitrosodiisopropylamine (NDIPA) 26.5

Source: FDA and EMA guidance documents.[8]
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Protocol 1: Representative Risk Assessment for N-
nitroso-deucravacitinib Formation
This protocol outlines a general procedure for conducting a risk assessment.

Objective: To systematically evaluate the potential for the formation of N-nitroso-
deucravacitinib in the drug substance manufacturing process and during the shelf-life of the

drug product.

Methodology:

Process Mapping: Create a detailed flowchart of the entire deucravacitinib synthesis

process, from starting materials to the final API.

Precursor Identification:

Identify all materials that contain a secondary or tertiary amine functional group. In this

case, deucravacitinib itself is the primary secondary amine of concern.

Identify all materials that could be a source of nitrosating agents (e.g., nitrites, nitrates).

This includes raw materials, reagents, solvents, and catalysts.

Risk Factor Analysis: For each step of the process, evaluate the following:

Presence of Precursors: Is a vulnerable amine and a potential nitrosating agent present in

the same step?

Reaction Conditions: Are the conditions (pH, temperature, pressure) conducive to

nitrosation?

Material Attributes: What is the known or tested level of nitrite in each raw material and

excipient?

Risk Scoring: Assign a risk score (e.g., low, medium, high) to each process step based on

the analysis in step 3.
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Control Strategy Development: For any steps identified with a medium or high risk, propose

and justify a control strategy. This could include:

Enhanced testing of raw materials.

Process parameter optimization.

Use of scavengers.

Documentation: Compile a comprehensive risk assessment report that includes the process

map, precursor analysis, risk factor analysis, risk scoring, and the proposed control strategy.

Include a justification for the absence of N-nitroso-deucravacitinib formation based on

chemical principles and any failed synthesis attempts.

Visualizations
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Nitrosamine Risk Assessment Workflow

Step 1: Risk Identification

Step 2: Risk Analysis

Step 3: Risk Control & Evaluation

Start Risk Assessment

Map Manufacturing Process

Identify Secondary/Tertiary Amines Identify Potential Nitrosating Agents

Evaluate Process Conditions (pH, Temp)

Risk of Co-presence?

Document No Identified Risk

No

Define Control Strategy

Yes

Final Risk Assessment Report

Implement Controls (e.g., Testing, Process Changes)

Confirmatory Testing (if feasible and necessary)

Click to download full resolution via product page

Caption: Workflow for Nitrosamine Risk Assessment.
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General Mechanism of Nitrosamine Formation

Nitrosating Agent Formation

Nitrosation Reaction

Nitrite Source (e.g., NaNO2)

Nitrous Acid (HONO)

 + H+

Acidic Conditions (H+)

Active Nitrosating Agent (e.g., N2O3)

 (Dimerization)

N-Nitrosamine (R2N-N=O)

Secondary Amine (R2NH)
(e.g., Deucravacitinib)

 + Nitrosating Agent

Click to download full resolution via product page

Caption: General Mechanism of N-Nitrosamine Formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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